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Compound of Interest

Compound Name: Bopindolol fumarate

Cat. No.: B12422926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth look at the molecular structure and weight of bopindolol
fumarate, a non-selective β-adrenoceptor antagonist. The information is presented to support

research and development activities in the pharmaceutical sciences.

Molecular and Physical Data
Bopindolol fumarate is the salt of bopindolol and fumaric acid. Bopindolol itself is an ester

prodrug of pindolol, a known beta-blocker.[1][2] The key quantitative data for bopindolol and its

fumarate salt are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12422926?utm_src=pdf-interest
https://www.benchchem.com/product/b12422926?utm_src=pdf-body
https://www.benchchem.com/product/b12422926?utm_src=pdf-body
https://www.benchchem.com/product/b12422926?utm_src=pdf-body
https://go.drugbank.com/drugs/DB08807
https://www.pharmacompass.com/chemistry-chemical-name/bopindolol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Bopindolol Base Fumaric Acid
Bopindolol
Fumarate

Molecular Formula C₂₃H₂₈N₂O₃[3][4] C₄H₄O₄[3] C₂₇H₃₂N₂O₇[5][6]

Molecular Weight 380.48 g/mol [2][3][4] 116.07 g/mol [3] 496.6 g/mol [5]

IUPAC Name

[1-(tert-butylamino)-3-

[(2-methyl-1H-indol-4-

yl)oxy]propan-2-yl]

benzoate

Fumaric acid

(E)-but-2-enedioic

acid;[1-(tert-

butylamino)-3-[(2-

methyl-1H-indol-4-

yl)oxy]propan-2-yl]

benzoate[5]

Mechanism of Action: Signaling Pathway
Bopindolol is a prodrug that is converted to its active metabolite, pindolol. Pindolol functions as

a non-selective beta-adrenergic antagonist, meaning it blocks both β1 and β2 adrenergic

receptors.[7][8] It also exhibits intrinsic sympathomimetic activity (ISA) and interacts with

serotonin 5-HT receptors.[7][8]

The primary antihypertensive effect is achieved through the blockade of β1 receptors in the

heart and kidneys. This action initiates a signaling cascade that affects the Renin-Angiotensin-

Aldosterone System (RAAS).

Drug Action Receptor Interaction
Downstream Effects (RAAS Inhibition)

Bopindolol (Prodrug) Pindolol (Active)
Metabolism β1-Adrenergic Receptor

(Heart, Kidneys)
Antagonism

Renin Release ↓ Angiotensin II ↓
Aldosterone Release ↓

Vasoconstriction ↓

Water Retention ↓
Blood Pressure ↓

Click to download full resolution via product page

Caption: Signaling pathway of Bopindolol's active metabolite, Pindolol.

Experimental Protocols
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Detailed experimental protocols for the characterization and analysis of bopindolol can be

found in the cited literature. Key methodologies include:

High-Performance Liquid Chromatography (HPLC): Used for the determination of bopindolol

in plasma.

Radioligand Binding Assays: Employed to study the dissociation of bopindolol from β1-

adrenoceptors.[9]

Clinical Pharmacological Studies: Involving the assessment of cardiac β-adrenoceptor

blockade and effects on plasma renin activity in human subjects.[10]

For specific, detailed protocols, researchers are encouraged to consult the primary scientific

publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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